1-(3-ethoxypropyl)-2-imino-N-methyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
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Description
Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activities
- Synthesis of Novel Heterocyclic Compounds : Research demonstrates the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibit anti-inflammatory and analgesic activities, suggesting a potential application in drug development for similar compounds (Abu‐Hashem et al., 2020).
- Anticancer and Anti-inflammatory Agents : Another study synthesizes pyrazolopyrimidines derivatives showing anticancer and anti-5-lipoxygenase activities, highlighting the therapeutic potential of pyrimidine derivatives in cancer treatment and inflammation management (Rahmouni et al., 2016).
Medicinal Chemistry and Drug Optimization
- Optimization for Drug Discovery : A study on imidazo[1,2-a]pyrimidine derivatives explores medicinal chemistry strategies to reduce metabolism mediated by aldehyde oxidase, crucial for enhancing the drug-like properties of therapeutic agents (Linton et al., 2011).
Supramolecular Chemistry and Structural Analysis
- Supramolecular Aggregation and Conformational Features : Research into the structural modifications of thiazolo[3, 2-a]pyrimidines provides insights into their conformational features and supramolecular aggregation, important for understanding the molecular basis of their biological activities (Nagarajaiah & Begum, 2014).
Synthesis and Biological Evaluation
- Antifungal and Antiviral Activities : Studies on pyrido[2,3-d]pyrimidines and their derivatives reveal significant antifungal and antiviral activities, suggesting the potential of such compounds in developing new antifungal and antiviral drugs (Hanafy, 2011).
properties
IUPAC Name |
7-(3-ethoxypropyl)-6-imino-N-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O3/c1-3-26-10-6-9-23-15(19)12(17(24)20-2)11-13-16(23)21-14-7-4-5-8-22(14)18(13)25/h4-5,7-8,11,19H,3,6,9-10H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJJRZBDSWBUQMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCN1C2=C(C=C(C1=N)C(=O)NC)C(=O)N3C=CC=CC3=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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